Cas no 1691722-95-8 (1-(2-ethylcyclohexyl)-5-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(2-ethylcyclohexyl)-5-methyl-1H-pyrazol-3-amine
• CAS No: 1691722-95-8
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6424438
• PubChem ID: 165964042
• Update Time: 2025-10-28

1-(2-ethylcyclohexyl)-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylcyclohexyl)-5-methyl-1H-pyrazol-3-amine
• 1691722-95-8
• EN300-1108984

• Inchi： 1S/C12H21N3/c1-3-10-6-4-5-7-11(10)15-9(2)8-12(13)14-15/h8,10-11H,3-7H2,1-2H3,(H2,13,14)
• InChI Key： ZHBBVQOYALOXJT-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(N)=N1)C1CCCCC1CC

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2-ethylcyclohexyl)-5-methyl-1H-pyrazol-3-amine

Comprehensive Guide to 1-(2-Ethylcyclohexyl)-5-methyl-1H-pyrazol-3-amine (CAS No. 1691722-95-8)

1-(2-Ethylcyclohexyl)-5-methyl-1H-pyrazol-3-amine (CAS No. 1691722-95-8) is a specialized organic compound belonging to the pyrazole amine class. Its unique molecular structure, featuring an ethylcyclohexyl group and a methyl-substituted pyrazole ring, makes it a compound of significant interest in pharmaceutical and agrochemical research. This guide delves into its properties, synthesis, applications, and market relevance, addressing key questions such as "What is 1-(2-Ethylcyclohexyl)-5-methyl-1H-pyrazol-3-amine used for?" and "How is CAS 1691722-95-8 synthesized?"—topics frequently searched in scientific databases and AI-driven platforms.

The compound’s chemical formula and molecular weight are critical for researchers exploring its reactivity. With a focus on pyrazole derivatives, a hot topic in drug discovery due to their bioactivity, this amine variant is studied for potential roles in modulating biological pathways. Recent trends highlight its relevance in cancer research and neurological studies, aligning with searches like "pyrazole amines in medicine". Its stability under various pH conditions and solubility in organic solvents further broaden its utility.

In the agrochemical sector, 1-(2-Ethylcyclohexyl)-5-methyl-1H-pyrazol-3-amine is investigated for its pesticidal properties, responding to the growing demand for eco-friendly crop protection. Queries such as "CAS 1691722-95-8 in agriculture" reflect this interest. The compound’s mechanism of action, possibly involving enzyme inhibition, positions it as a candidate for next-generation sustainable pesticides, a trending niche in green chemistry.

Synthesis of CAS 1691722-95-8 typically involves multi-step organic reactions, including cyclohexylation and pyrazole ring formation. Optimizing yield and purity—common challenges flagged in searches like "how to purify 1-(2-Ethylcyclohexyl)-5-methyl-1H-pyrazol-3-amine"—requires advanced techniques such as column chromatography or recrystallization. Patent analyses reveal proprietary methods, underscoring its commercial value.

The market outlook for this compound is shaped by its niche applications. With pharmaceutical companies and research institutions driving demand, suppliers emphasize scalable production. Searches for "buy 1-(2-Ethylcyclohexyl)-5-methyl-1H-pyrazol-3-amine" often lead to specialized chemical vendors offering gram-to-kilogram quantities. Regulatory compliance, particularly regarding REACH and FDA guidelines, is another focal point, ensuring safe handling and transport.

In conclusion, 1-(2-Ethylcyclohexyl)-5-methyl-1H-pyrazol-3-amine exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility across drug development and agriculture, coupled with rigorous synthesis protocols, makes it a compound worth monitoring. For researchers asking "Where can I find studies on CAS 1691722-95-8?", peer-reviewed journals and patent databases remain prime resources.